Cas no 2472560-23-7 ((3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester)
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester
-
- MDL: MFCD32716757
- Inchi: 1S/C13H24N2O4/c1-5-18-11(16)9-6-7-14-8-10(9)15-12(17)19-13(2,3)4/h9-10,14H,5-8H2,1-4H3,(H,15,17)/t9-,10-/m1/s1
- InChI Key: ICLFKLQIHHBWQG-NXEZZACHSA-N
- SMILES: N1CC[C@@H](C(OCC)=O)[C@H](NC(OC(C)(C)C)=O)C1
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1612-1g |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 96% | 1g |
¥17470.39 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1612-5g |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 96% | 5g |
¥69934.03 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1612-500mg |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 96% | 500mg |
¥12224.03 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1612-250mg |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 96% | 250mg |
¥7852.06 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1612-100mg |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 96% | 100mg |
¥0.0 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1612-50mg |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 96% | 50mg |
¥0.0 | 2024-04-18 | |
| eNovation Chemicals LLC | D971978-250mg |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 95% | 250mg |
$1005 | 2024-07-28 | |
| eNovation Chemicals LLC | D971978-500mg |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 95% | 500mg |
$1565 | 2024-07-28 | |
| eNovation Chemicals LLC | D971978-1g |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 95% | 1g |
$2235 | 2024-07-28 | |
| eNovation Chemicals LLC | D971978-5g |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester |
2472560-23-7 | 95% | 5g |
$8955 | 2024-07-28 |
(3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on (3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester
Compound CAS No. 2472560-23-7: (3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester
The compound with CAS No. 2472560-23-7, known as (3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of peptide-based therapeutics.
The structure of this compound is characterized by a piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The stereochemistry at the 3S and 4R positions plays a crucial role in determining its biological activity. The presence of a tert-butoxycarbonyl (Boc) group at the 3-position and an ethyl ester at the 4-position adds functional diversity to the molecule. These groups are commonly used in organic synthesis as protective groups, enabling precise control over reactivity during multi-step syntheses.
Recent research has focused on the application of this compound as an intermediate in the synthesis of complex molecules, such as cyclic peptides and macrocycles. For instance, studies have demonstrated its utility in constructing bioactive macrocyclic compounds with potential anti-cancer and anti-inflammatory activities. The Boc group serves as a versatile protecting group, facilitating selective deprotection during the synthesis process. This makes it an invaluable tool in modern drug design.
In addition to its role in organic synthesis, this compound has been explored for its potential in catalytic processes. Researchers have investigated its ability to act as a ligand in transition metal-catalyzed reactions, such as asymmetric hydrogenation and cross-coupling reactions. These studies have shown promising results, highlighting its potential as a chiral ligand for enantioselective catalysis.
The stereochemical integrity of this compound is critical for its biological activity. The (3S,4R) configuration ensures proper spatial arrangement of functional groups, which is essential for interactions with biological targets. This has been validated through X-ray crystallography studies, which have provided detailed insights into its molecular geometry.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed potential interactions with enzymes involved in signal transduction pathways, suggesting its role as a lead compound for drug development.
In terms of synthesis, this compound can be prepared via a variety of methods, including peptide coupling reactions and esterification techniques. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and stereochemical integrity.
The stability of this compound under various storage conditions has also been investigated. Studies indicate that it is stable under normal storage conditions but requires protection from light and moisture to prevent degradation. This information is crucial for ensuring the reliability of this compound in large-scale synthetic processes.
In conclusion, CAS No. 2472560-23-7, or (3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester, represents a versatile building block in organic synthesis with promising applications in drug discovery and catalysis. Its unique structural features and stereochemical properties make it an invaluable tool for researchers working at the forefront of medicinal chemistry.
2472560-23-7 ((3S,4R)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester) Related Products
- 914260-21-2(3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1))
- 169943-18-4(1,2-Cyclobutanedicarboxylic acid,3,4-bis[[(1,1-dimethylethoxy)carbonyl]amino]-, dimethyl ester)
- 2716849-41-9(trans-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester)
- 215306-00-6(2-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester)
- 903094-67-7(Methyl 5-(tert-butoxycarbonylamino)-piperidine-3-carboxylate)
- 914336-47-3(5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid)
- 150618-13-6(2-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (2R-trans)- (9CI))
- 2716849-40-8(cis-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester hydrochloride)
- 1334413-77-2(1-O-Tert-butyl 3a-O-ethyl 3,4,5,6,7,7a-hexahydro-2H-pyrrolo[2,3-c]pyridine-1,3a-dicarboxylate)
- 1219132-56-5(ETHYL (R)-(3-N-BOC-AMINO-PIPERIDIN-2-YL)-ACETATE)